N-(5-isopentyl-3,3-dimethyl-4-oxo-2,3,4,5-tetrahydrobenzo[b][1,4]oxazepin-8-yl)-2-(4-methoxyphenoxy)acetamide

• IUPAC Name: N-[3,3-dimethyl-5-(3-methylbutyl)-4-oxo-2H-1,5-benzoxazepin-8-yl]-2-(4-methoxyphenoxy)acetamide
• InChI: InChI=1S/C25H32N2O5/c1-17(2)12-13-27-21-11-6-18(14-22(21)32-16-25(3,4)24(27)29)26-23(28)15-31-20-9-7-19(30-5)8-10-20/h6-11,14,17H,12-13,15-16H2,1-5H3,(H,26,28)
• InChI Key: XGAXHVPTDLGIBV-UHFFFAOYSA-N
• Canonical SMILES: CC(C)CCN1C2=C(C=C(C=C2)NC(=O)COC3=CC=C(C=C3)OC)OCC(C1=O)(C)C
• Molecular Formula: C25H32N2O5
• Molecular Weight: 440.5 g/mol

Description

N-(5-isopentyl-3,3-dimethyl-4-oxo-2,3,4,5-tetrahydrobenzo[b][1,4]oxazepin-8-yl)-2-(4-methoxyphenoxy)acetamide is a useful research compound. Its molecular formula is C25H32N2O5 and its molecular weight is 440.54. The purity is usually 95%.
BenchChem offers high-quality N-(5-isopentyl-3,3-dimethyl-4-oxo-2,3,4,5-tetrahydrobenzo[b][1,4]oxazepin-8-yl)-2-(4-methoxyphenoxy)acetamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-(5-isopentyl-3,3-dimethyl-4-oxo-2,3,4,5-tetrahydrobenzo[b][1,4]oxazepin-8-yl)-2-(4-methoxyphenoxy)acetamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Characterization

The synthesis and characterization of complex heterocyclic compounds form a significant area of research, providing foundational knowledge for further application-specific studies. For instance, the synthesis of various benzoxazepine derivatives has been explored for their potential biological activities. Techniques like fractional crystallisation, NOE difference spectroscopy, and esterification are commonly employed in the synthesis and structural assignment of such compounds (Corrie & Craik, 1994). These methods are crucial for developing novel compounds with potential pharmaceutical applications.

Biological Activity

Compounds with benzoxazepine skeletons, similar to the query compound, have been studied for various biological activities. For example, derivatives of benzodifuranyl, triazines, oxadiazepines, and thiazolopyrimidines have been synthesized from visnaginone and khellinone, showing significant anti-inflammatory and analgesic activities. These compounds have been evaluated as cyclooxygenase-1/2 inhibitors, demonstrating high inhibitory activity and potential as drug candidates (Abu‐Hashem, Al-Hussain, & Zaki, 2020).

Antifungal and Chemotherapeutic Applications

Further extending the scope to related heterocyclic structures, compounds with antifungal and chemotherapeutic potentials have been identified. For instance, novel (E)-5-(methoxyimino)-3,5-dihydrobenzo[e][1,2]oxazepin-4(1H)-one analogues have demonstrated moderate to high antifungal activities against phytopathogenic fungi, showing promise as fungicidal candidates for crop protection (Yang et al., 2017). Additionally, hydrazide and oxadiazole derivatives, synthesized using 3-methoxyphenol, have been assessed for antimicrobial and antiproliferative activities, suggesting their potential as chemotherapeutic agents (Kaya et al., 2017).